2-(3-fluorobenzyl)-5-phenyl-2H-tetraazole

• Molecular Formula: C14H11FN4
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 2-[(3-fluorophenyl)methyl]-5-phenyltetrazole
• InChI: InChI=1S/C14H11FN4/c15-13-8-4-5-11(9-13)10-19-17-14(16-18-19)12-6-2-1-3-7-12/h1-9H,10H2
• InChI Key: YTOKNJLDYMGBQE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC3=CC(=CC=C3)F

Description

2-(3-fluorobenzyl)-5-phenyl-2H-tetrazole is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a tetrazole derivative that has shown promise in various fields such as neuroscience, pharmacology, and medicinal chemistry.

Scientific Research Applications

2-(3-fluorobenzyl)-5-phenyl-2H-tetrazole has been studied extensively for its potential applications in scientific research. It has been shown to exhibit neuroprotective properties and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been studied for its potential use as an anti-inflammatory agent and in the treatment of cancer.

Mechanism of Action

The mechanism of action of 2-(3-fluorobenzyl)-5-phenyl-2H-tetrazole is not fully understood. However, it has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which has been associated with improved cognitive function and memory.
Biochemical and Physiological Effects:
2-(3-fluorobenzyl)-5-phenyl-2H-tetrazole has been shown to have a range of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to have anti-inflammatory effects and can reduce the levels of pro-inflammatory cytokines in the brain. Additionally, it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-fluorobenzyl)-5-phenyl-2H-tetrazole is its relatively simple synthesis method, which allows for large-scale production. It is also relatively stable and can be stored for extended periods of time. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in different applications.

Future Directions

There are several future directions for research on 2-(3-fluorobenzyl)-5-phenyl-2H-tetrazole. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to fully understand its mechanism of action and to optimize its efficacy in these applications. Another area of interest is its potential use as an anti-inflammatory agent and in the treatment of cancer. Future research should focus on exploring these applications and identifying the optimal conditions for its use. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-(3-fluorobenzyl)-5-phenyl-2H-tetrazole and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 2-(3-fluorobenzyl)-5-phenyl-2H-tetrazole involves the reaction of 3-fluorobenzyl chloride with sodium azide in the presence of a copper catalyst. The resulting intermediate is then treated with phenylacetylene to yield the final product. The synthesis method is relatively simple and has been optimized for high yields and purity.